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Compound of Interest

(R)-tert-Butyl 2-methylpyrrolidine-
Compound Name:
1-carboxylate

Cat. No.: B118113

Topic: IUPAC Nomenclature and Structural Elucidation of Boc-(R)-2-methylpyrrolidine

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a definitive guide to the International Union of Pure and Applied
Chemistry (IUPAC) nomenclature for the chiral synthetic building block commonly known as
Boc-(R)-2-methylpyrrolidine. It deconstructs the compound's name into its constituent parts—
the protecting group, the core heterocyclic system, and stereochemical descriptors—to arrive at
the systematic name. The correct IUPAC name is essential for unambiguous communication in
research, publications, and regulatory submissions.

IUPAC Nomenclature

The formal IUPAC name for the compound commonly abbreviated as Boc-(R)-2-
methylpyrrolidine is tert-butyl (2R)-2-methylpyrrolidine-1-carboxylate.

An equally valid and systematic, though less common, IUPAC name is (R)-1-(tert-
butoxycarbonyl)-2-methylpyrrolidine. This format is frequently seen in chemical catalogs and
older literature. Both names precisely describe the same molecular structure.

Structural Deconstruction
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The name is derived from three key structural features of the molecule: the pyrrolidine ring, the
substituents on the ring, and the stereochemistry.

Component Description Systematic Name

A five-membered saturated
Core Structure heterocycle containing one Pyrrolidine

nitrogen atom.

A tert-butoxycarbonyl (Boc)

group attached to the nitrogen
) - ) tert-butyl ... -1-carboxylate or
Protecting Group atom (position 1). This group
) 1-(tert-butoxycarbonyl)
protects the amine from

unwanted reactions.

A methyl group (-CHs) is
Alkyl Substituent attached to the carbon at 2-methyl

position 2 of the ring.

The chiral center at carbon 2
has the Rectus (R)
Stereochemistry configuration according to (2R) or (R)-
Cahn-Ingold-Prelog priority
rules.

Visualization of Nomenclature Components

The logical relationship between the structural components and the final IUPAC name can be
visualized as follows. Each component is a necessary descriptor for the unambiguous
identification of the molecule.
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Stereochemistry

(R)-configuration at C2 Methyl Group at C2

tert-butyl (2R)-2-methylpyrrolidine-1-carboxylate

Boc Protecting Group

(tert-butoxycarbonyl) Pyrrolidine Ring

Click to download full resolution via product page
Diagram of the structural components of the IUPAC name.

Conclusion

The correct and systematic IUPAC name for Boc-(R)-2-methylpyrrolidine is tert-butyl (2R)-2-
methylpyrrolidine-1-carboxylate. Understanding the basis of this nomenclature—by breaking
down the structure into its core heterocycle, substituents, and stereochemistry—is fundamental
for accurate scientific communication. The use of precise nomenclature eliminates ambiguity
and ensures the reproducibility of chemical synthesis and biological studies involving this

important chiral intermediate.
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 To cite this document: BenchChem. [Technical Guide: Nomenclature and Structural Analysis
of a Key Chiral Building Block]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118113#iupac-name-for-boc-r-2-methylpyrrolidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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